Cas no 50-33-9 (Phenylbutazone)

Phenylbutazone is an effective reducing cofactor of prostaglandin H synthase (PHS) peroxidase Phenylbutazone is a hepatotoxin and a non steroidal anti-inflammatory agent (NSAID) Conclusion: phenylbutazone induces the expression of muscle blind like protein 1 (MBNL1), which has the potential to be used in the study of ankylosing spondylitis
Phenylbutazone structure
Phenylbutazone structure
Product Name:Phenylbutazone
CAS No:50-33-9
Molecular Formula:C19H20N2O2
Molecular Weight:308.3743
MDL:MFCD00005500
CID:33469
PubChem ID:4781

Phenylbutazone Properties

Names and Identifiers

    • 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazoline
    • 4-BUTYL-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONE
    • 4-BUTYL-1,2-DIPHENYLPYRAZOLIDINE-3,5-DIONE
    • AURORA KA-3837
    • BUTADIONUM
    • PHENYLBUTAZONE
    • 1,2-Diphenyl-2,3-dioxo-4-N-butylpyrazoline
    • 1,2-Diphenyl-3,5-dioxo-4-butylpyrazolidine
    • 1,2-Diphenyl-4-butyl-3,5-dioxopyrazolidine
    • 1,2-Diphenyl-4-butyl-3,5-pyrazolidinedione
    • 3,5-dioxe-4buty-1,diphenyl-pyrazolidine
    • 3,5-dioxo01,2-diphenyl-4-m-butyl-pyrazolidine
    • 3,5-Dioxo-1,2-diphenyl-4-N-butyl-pyrazolidin
    • 3,5-Dioxo-1,2-diphenyl-4-N-butylpyrazolidine
    • 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-
    • 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
    • 4-butyl-1,2-diphenyl-5-pyrazolidinedione
    • 4-n-butyl-1,2-diphenyl-3,5-pyrazolidinedione
    • A 7514
    • Alindor
    • Phenylbutazon
    • bizolin bizolin 200 bunetzone butacompren
    • 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
    • Azdid
    • Azolid
    • Bute
    • Butoz
    • Buzon
    • Kadol
    • PBZ
    • pyrazinobutazone
    • Reudo
    • Uzone
    • Fenilbutazona
    • Butazolidine
    • Butazolidin
    • Diphenylbutazone
    • Phenylbutazonum
    • Butapyrazole
    • Butapirazol
    • Butacote
    • Butadion
    • Praecirheumin
    • Fenylbutazon
    • Mephabutazone
    • Mephabutazon
    • Fenibutazona
    • Alkabutazona
    • Scanbutazone
    • Intrabutazone
    • Chembutazone
    • Butapirazole
    • Reumuzol
    • Reumazin
    • Reumasyl
    • Phenbutazol
    • Intalbut
    • Fenibutal
    • Ecobutazone
    • Butylpyrin
    • Butalgina
    • Artrizin
    • Reumazol
    • Pyrazolidin
    • Pyrabutol
    • Phenylbutaz
    • Phebuzin
    • Novophenyl
    • Nadozone
    • Ipsoflame
    • Epitope ID:124940
    • Intrazone
    • Schemergin
    • Butagesic
    • A828072
    • Butatron
    • SR-01000000004-5
    • PHENYLBUTAZONE [ORANGE BOOK]
    • NCGC00015846-02
    • Lopac0_000993
    • Fenilbutine
    • Cotylbutazone
    • MLS000069424
    • NSC-25134
    • 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazolidine
    • PHENYLBUTAZONE [IARC]
    • Phenylbutazone, analytical standard
    • Fenilbutazon
    • P1686
    • Phenylbutazone [USAN]
    • AB00052071_18
    • NCGC00015846-11
    • KBio1_000331
    • phenylbutazon-
    • Neo-zoline
    • NCGC00015846-01
    • Butacompren
    • Butaluy
    • 4-Butyl-1,5-pyrazolidinedione
    • CCG-39220
    • Phenopyrine
    • Fenilbutazona [INN-Spanish]
    • Diossidone
    • HMS3884C06
    • Phenylbutazone [USP:INN:BAN:JAN]
    • 3,2-diphenyl-4-N-butyl-pyrazolidin
    • BSPBio_002369
    • NCGC00015846-07
    • NCGC00015846-08
    • Phenylbutazone, United States Pharmacopeia (USP) Reference Standard
    • Rectofasa
    • Reupolar
    • 1,2-diphenyl-3,5-dioxo-4-butyl-pyrazolidine
    • Phenbutazone
    • 50-33-9 (free form)
    • Elmedal
    • MLS002152929
    • Bizolin
    • Nadazone
    • AG-205/04675049
    • Equiphen
    • Fenibutol
    • Alqoverin
    • P 8386
    • Artropan
    • NCGC00023855-08
    • Fenibutasan
    • Phen-Buta
    • C07440
    • LP00993
    • EN300-126733
    • Butidiona
    • Schemergen
    • DB00812
    • HMS3651G15
    • NCGC00023855-07
    • SMR000059073
    • D00510
    • AC-683
    • NCGC00023855-03
    • Phebuzine
    • Fenilidina
    • HMS3369P16
    • MFCD00005500
    • SR-01000000004
    • SPBio_001283
    • Alkazone
    • KBio3_001589
    • Q421342
    • Robizon-V
    • InChI=1/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H
    • Spectrum2_001282
    • NCGC00015846-13
    • NCGC00259358-01
    • Tetnor
    • SR-01000000004-13
    • NCI-C55414
    • NSC25134
    • Tox21_500993
    • Bizolin 200
    • PHENYLBUTAZONE [JAN]
    • NCGC00261678-01
    • R-3-ZON
    • Butazona
    • Diozol
    • HMS2091P08
    • AKOS001592731
    • Fenotone
    • Artizin
    • B.T.Z
    • Therazone
    • HMS2233B13
    • PHENYLBUTAZONE [INN]
    • Tox21_201809
    • component of Azolid-A (Salt/Mix)
    • Fenilbutazone [DCIT]
    • NCGC00023855-04
    • CHEBI:48574
    • PHENYLBUTAZONE [MART.]
    • Phenylbutazone (JP17/USP/INN)
    • UNM000001255503
    • Phenylbutazone, European Pharmacopoeia (EP) Reference Standard
    • PHENYLBUTAZONE [VANDF]
    • HMS2090H17
    • NCGC00015846-09
    • Wescozone
    • VAC-10
    • SBI-0050966.P004
    • Phenyzene
    • Pharmakon1600-01500482
    • Merizone
    • Tox21_110243
    • NCGC00015846-05
    • Spectrum4_000477
    • Robizone
    • Phenylbutazonum [INN-Latin]
    • Azobutyl
    • Buta phen
    • HMS3263G07
    • Arthrizon
    • UNII-GN5P7K3T8S
    • PHENYLBUTAZONE [HSDB]
    • Butadiona
    • DivK1c_000331
    • Spectrum3_000675
    • Bute, Butazolidin, Butatron, Phenylbutazone
    • Butiwas-Simple
    • s1654
    • NCGC00015846-12
    • Phenyzone
    • DA-192
    • 4-Butyl-1,5-dioxopyrazolidine
    • HY-B0230
    • G 13,871
    • AB00052071_17
    • NCGC00023855-06
    • D07VHR
    • HMS3715E21
    • Tox21_110242
    • 1,5-dioxopyrazolidine
    • Usaf ge-15
    • Betazed
    • EINECS 200-029-0
    • Equipalazone
    • Alka Butazolidin
    • Diphebuzol
    • SR-01000000004-2
    • NCGC00015846-27
    • Buvetzone
    • 4-Butyl-1,2-diphenyl-3,5-dioxo pyrazolidine
    • Antadol
    • 4-Butyl-1,5-dione
    • G 13871
    • P1Z
    • PHENYLBUTAZONE [EP MONOGRAPH]
    • Fenilbutina
    • Phenylbutazone (Butazolidin, Butatron)
    • Butartril
    • Busone
    • 1,2-diphenyl-3,5-dioxo-4-n-butyl-pyrazolidine
    • STK388348
    • Rubatone
    • Z57355370
    • 5-24-05-00400 (Beilstein Handbook Reference)
    • PHENYLBUTAZONE [MI]
    • PHENYLBUTAZONE [GREEN BOOK]
    • HMS3649M17
    • SW199456-2
    • PHENYLBUTAZONE [WHO-DD]
    • GN5P7K3T8S
    • component of Azolid-A
    • Phen-Buta-Vet
    • 3,5-Dioxe-4 buty-1, diphenyl-pyrazolidine
    • KBio2_001559
    • Butone
    • Robizone-V
    • 50-33-9
    • Digibutina
    • NCI-C56531
    • Phenogel
    • W-105972
    • butyl pyrin
    • SR-01000000004-4
    • GTPL7270
    • HMS501A13
    • Butaphen
    • Tencodyne
    • 3, 4-butyl-1,2-diphenyl-
    • Zolaphen
    • NCGC00015846-04
    • Eributazone
    • Todalgil
    • Equi bute
    • CAS-50-33-9
    • BRN 0290080
    • SCHEMBL3632
    • KBioGR_000954
    • WLN: T5VNNV EHJ BR& CR& E4
    • DTXCID601136
    • BRD-K10843433-001-20-1
    • Ia-But
    • Apo-Phenylbutazone
    • KBio2_004127
    • SPECTRUM1500482
    • BCPP000108
    • BP166190
    • NCGC00023855-05
    • esteve
    • Pirarreumol 'B'
    • Benzone
    • Tevcodyne
    • Opera_ID_888
    • Artrizone
    • Phenylbutazone, TraceCERT(R), certified reference material
    • MLS001148412
    • CCRIS 2374
    • Oprea1_416494
    • Febuzina
    • Anuspiramin
    • Tazone
    • NCGC00181112-01
    • Butalidon
    • 4297-92-1
    • EU-0100993
    • HSDB 3159
    • art rizin
    • G-13871
    • B.t.z.
    • KBio2_006695
    • 4-BUTYL-1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
    • Anpuzone
    • Spectrum5_001335
    • Reumune
    • DTXSID9021136
    • NSC757272
    • BCP02607
    • NINDS_000331
    • HMS1920H06
    • Fenilbutazone
    • Phenyl-Mobuzon
    • SDCCGSBI-0050966.P005
    • SR-01000000004-9
    • Tox21_302763
    • Tox21_110242_1
    • 1,3-dioxo-4-N-butylpyrazoline
    • NCGC00015846-03
    • Flexazone
    • NCGC00015846-15
    • fe nilbutine
    • SUXIBUZONE IMPURITY A [EP IMPURITY]
    • AB00052071-16
    • PHENYLBUTAZONE [USP-RS]
    • Mepha-Butazon
    • 3,5-Pirazolidinodiona, 4-butil-1,2-difenil-
    • 1,5-dioxo-4-butylpyrazolidine
    • Bunetzone
    • NCGC00015846-06
    • Lopac-P-8386
    • IDI1_000331
    • Phenylbutazone (JP15/USP/INN)
    • LS-71
    • 4-Butyl-1,2 -diphenyl-3,5-dioxo pyrazolidine
    • Fenartil
    • Zolidinum
    • PHENYLBUTAZONE [USP MONOGRAPH]
    • Phenylbutazon [German]
    • AZOLID (TN)
    • Exrheudon N
    • Phenylbutazone [USAN:INN:BAN:JAN]
    • Reudox
    • KS-5127
    • AB00052071-15
    • 3,2-diphenyl-4-N-butylpyrazolidine
    • FT-0603217
    • Ticinil
    • Pirarreumol B
    • Lingel
    • NCGC00256449-01
    • BRD-K10843433-001-12-8
    • KBioSS_001559
    • Butartrina
    • Phenyl butazone
    • NSC-757272
    • Spectrum_001079
    • 3,5-dioxo-4-butyl-1-diphenyl-pyrazolidine
    • Malgesic
    • Phenylbutazone, SAJ special grade, >=99.0%
    • NCGC00015846-10
    • Shigrodin
    • Anerval
    • Butazina
    • NSC 25134
    • Butarecbon
    • 'Esteve'
    • NS00000675
    • DB-051755
    • BRD-K10843433-001-23-5
    • Phenylbutazone (JP18/USP/INN)
    • BRD-K10843433-001-22-7
    • BRD-K10843433-001-21-9
    • MDL: MFCD00005500
    • InChIKey: VYMDGNCVAMGZFE-UHFFFAOYSA-N
    • Inchi: 1S/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H3
    • SMILES: O=C1C([H])(C(N(C2C([H])=C([H])C([H])=C([H])C=2[H])N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
    • BRN: 290080

Computed Properties

  • Exact Mass: 308.15200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 308.152478
  • Heavy Atom Count: 23
  • Complexity: 389
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.2
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • LogP: 3.91780
  • PSA: 40.62000
  • Merck: 14,7277
  • Refractive Index: 1.606
  • Water Partition Coefficient: <0.1G/100MLAT23.5ºC
  • Boiling Point: 424.9°C at 760mmHg
  • Melting Point: 104-107 °C
  • Flash Point: 174.3°C
  • Color/Form: Off white powder
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
  • Solubility: It is easily soluble in acetone, chloroform or benzene, soluble in ethanol or ether, almost insoluble in water (<0.1 g/100 ml at 23.5 º C), and soluble in sodium hydroxide solution
  • pka: 4.5(at 25℃)
  • Density: 1.173g/cm3

Phenylbutazone Security Information

  • Symbol: GHS06
  • RTECS:UQ8225000
  • WGK Germany:3
  • Safety Term:6.1(b)
  • Safety Instruction: S36/37/39-S26-S45-S22-S53
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R45; R20/21/22; R36/37/38; R42/43
  • Hazard Level:6.1(b)
  • Dangerous goods sign: T
  • Hazardous Material transportation number:3249
  • Hazard Statement: H301-H315-H319
  • Warning Statement: P261-P280-P301+P310-P305+P351+P338
  • Prompt:dangerous
  • Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
  • PackingGroup:III
  • Risk Phrases: 20/21/22-36/37/38
  • Signal Word:Danger
  • TSCA:Yes
  • HazardClass:6.1

Phenylbutazone Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phenylbutazone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006V5Q-50mg
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
50-33-9 97%
50mg
$5.00 2024-05-01
A2B Chem LLC
AD19518-50mg
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
50-33-9 97%
50mg
$5.00 2024-04-19
Aaron
AR006VE2-1g
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
50-33-9 97%
1g
$1.00 2025-01-23
abcr
AB261769-25 g
Phenylbutazone, 98%; .
50-33-9 98%
25g
€63.30 2023-06-22
Ambeed
A208133-50mg
4-Butyl-1,2-diphenylpyrazolidine-3,5-dione
50-33-9 97%
50mg
$6.0 2025-02-22
Apollo Scientific
OR350316-100g
Phenylbutazone
50-33-9
100g
£110.00 2023-08-31
ChemScence
CS-2180-500mg
Phenylbutazone
50-33-9 99.94%
500mg
$60.0 2022-04-27
DC Chemicals
DC9054-1 g
phenylbutazone
50-33-9 >98%
1g
$300.0 2022-02-28
Enamine
EN300-126733-0.05g
4-butyl-1,2-diphenylpyrazolidine-3,5-dione
50-33-9 95%
0.05g
$19.0 2023-06-08
eNovation Chemicals LLC
D405109-1kg
3,5-Dioxo-1,2-diphenyl-4-N-butyl-pyrazolidin
50-33-9 97%
1kg
$450 2021-10-20

Phenylbutazone Synthesis

Phenylbutazone Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
TCI (Shanghai) Development Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:ZHANG ZE YUAN
Phone:13061970904
Email:Sales-CN@TCIchemicals.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50-33-9)
MR./MRS.:WANG HUA
Phone:13667159345
Email:13667159345@163.com

Phenylbutazone Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:50-33-9)Phenylbutazone
sfd1254
Purity:99.9%
Quantity:200kg
Price($):discuss personally